molecular formula C26H25N3O3 B8357751 Biphenyl-4-carboxylicacid {2-[4-benzoyl-piperazin-1-yl]-2-oxo-ethyl}-amide

Biphenyl-4-carboxylicacid {2-[4-benzoyl-piperazin-1-yl]-2-oxo-ethyl}-amide

Cat. No. B8357751
M. Wt: 427.5 g/mol
InChI Key: SPHQIUHPUGKIEQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Biphenyl-4-carboxylicacid {2-[4-benzoyl-piperazin-1-yl]-2-oxo-ethyl}-amide is a useful research compound. Its molecular formula is C26H25N3O3 and its molecular weight is 427.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality Biphenyl-4-carboxylicacid {2-[4-benzoyl-piperazin-1-yl]-2-oxo-ethyl}-amide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Biphenyl-4-carboxylicacid {2-[4-benzoyl-piperazin-1-yl]-2-oxo-ethyl}-amide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Biphenyl-4-carboxylicacid {2-[4-benzoyl-piperazin-1-yl]-2-oxo-ethyl}-amide

Molecular Formula

C26H25N3O3

Molecular Weight

427.5 g/mol

IUPAC Name

N-[2-(4-benzoylpiperazin-1-yl)-2-oxoethyl]-4-phenylbenzamide

InChI

InChI=1S/C26H25N3O3/c30-24(28-15-17-29(18-16-28)26(32)23-9-5-2-6-10-23)19-27-25(31)22-13-11-21(12-14-22)20-7-3-1-4-8-20/h1-14H,15-19H2,(H,27,31)

InChI Key

SPHQIUHPUGKIEQ-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1C(=O)CNC(=O)C2=CC=C(C=C2)C3=CC=CC=C3)C(=O)C4=CC=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

DIPEA (77.35 mg, 0.60 mmol) was added to a stirred solution of biphenyl-4-carboxylicacid (2-oxo-2-piperazin-1-yl-ethyl)-amide TFA salt (70 mg, 0.16 mmol) in DMF (2 mL). HOBT (19.8 mg, 0.14 mmol) and EDCI.HCl (63.74 mg, 0.33 mmol) were then added. After 2 minutes benzoic acid (16.35 mg, 0.13 mmol) was added and the resulting mixture was stirred overnight. The reaction mixture was diluted with cold water and the product was precipitated and filtered to afford 40 mg (67.2% yield) of biphenyl-4-carboxylicacid {2-[4-benzoyl-piperazin-1-yl]-2-oxo-ethyl}-amide. LC-MS purity: 92.6%, 1H NMR Values: (CDCl3) δ 7.9 (d, 2H), 7.7 (d, 2H), 7.6 (d, 2H), 7.5-7.4 (m, 8H), 7.3 (s, 1H), 4.4 (s, 2H), 3.8 (s, 4H), 3.6 (s, 4H).
Name
Quantity
77.35 mg
Type
reactant
Reaction Step One
Name
biphenyl-4-carboxylicacid (2-oxo-2-piperazin-1-yl-ethyl)-amide TFA salt
Quantity
70 mg
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One
Name
Quantity
19.8 mg
Type
reactant
Reaction Step Two
Quantity
63.74 mg
Type
reactant
Reaction Step Two
Quantity
16.35 mg
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.